Cas no 1206985-69-4 (N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide)

• Product Name: N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide
• CAS No: 1206985-69-4
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 5390886
• Update Time: 2025-06-08

N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-3(4H)-acetamide, N-ethyl-7-(4-methylphenyl)-4-oxo-N-phenyl-
• N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide

• Inchi： 1S/C23H21N3O2S/c1-3-26(18-7-5-4-6-8-18)20(27)13-25-15-24-21-19(14-29-22(21)23(25)28)17-11-9-16(2)10-12-17/h4-12,14-15H,3,13H2,1-2H3
• InChI Key： ROSZXOJSQPNFEA-UHFFFAOYSA-N
• SMILES： C1N(CC(N(CC)C2=CC=CC=C2)=O)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

Additional information on N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide

Recent Advances in the Study of N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS: 1206985-69-4)

The compound N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS: 1206985-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thieno[3,2-d]pyrimidine core, has shown promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential applications in targeted therapy.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in cancer cell proliferation and survival. In vitro studies have demonstrated potent inhibitory effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. The compound's unique structural features, such as the N-ethyl-N-phenylacetamide moiety, contribute to its high binding affinity and selectivity, making it a promising candidate for further development.

Pharmacokinetic studies have also revealed favorable properties of N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide, including good oral bioavailability and metabolic stability. These attributes are critical for its transition from preclinical to clinical studies. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to further understand the compound's interaction with its target kinases, providing insights for structure-activity relationship (SAR) optimization.

In addition to its anticancer potential, recent investigations have explored the compound's utility in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders. Preliminary data suggest that its kinase inhibitory activity may extend to targets relevant to these conditions, opening new avenues for multidisciplinary research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

Despite these promising advancements, challenges remain in terms of optimizing the compound's safety profile and minimizing off-target effects. Ongoing research aims to address these issues through medicinal chemistry approaches and in vivo toxicity studies. The integration of computational modeling and high-throughput screening is expected to further refine the compound's therapeutic potential.

In conclusion, N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS: 1206985-69-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a valuable lead compound for the development of novel therapeutics. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.